2-cyclohexyl-N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-cyclohexyl-N-[5-cyclopropyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C21H29N5O2/c1-13(2)16-12-20(28)24-21(22-16)26-18(11-17(25-26)15-8-9-15)23-19(27)10-14-6-4-3-5-7-14/h11-15H,3-10H2,1-2H3,(H,23,27)(H,22,24,28)
• InChI Key: KTSSJQJCJXOYCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)CC4CCCCC4
• Molecular Formula: C21H29N5O2
• Molecular Weight: 383.5 g/mol
• CAS No.: 1207018-43-6

Description

2-cyclohexyl-N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C21H29N5O2 and its molecular weight is 383.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Novel Compounds

Research into compounds with a similar complex structure often involves the synthesis of novel heterocyclic compounds. For instance, the synthesis of derivatives incorporating pyrimidine and pyrazole moieties via cyclocondensation and 1,3-dipolar cycloaddition reactions indicates the chemical versatility and potential applications of such compounds in creating new materials with specific properties (Rahmouni et al., 2014).

Chemical Reactions and Transformations

The chemical reactivity of compounds with similar structures, such as undergoing various cycloaddition, condensation, and cyclocondensation reactions, underlines their utility in synthesizing a broad range of heterocyclic compounds, which could be pivotal in discovering new drugs, materials, or chemical probes (Soleiman et al., 2005).

Biological Activities

Antimicrobial Activity

Compounds with structural motifs similar to the queried compound have been explored for their antimicrobial activities. The synthesis and evaluation of new heterocycles for antimicrobial properties underscore the potential of such compounds in contributing to the development of new antimicrobial agents, which is critical in the fight against resistant bacterial strains (Bondock et al., 2008).